

Pamapimod Antiviral Efficacy Across SARS-CoV-2 Variants

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pamapimod

CAS No.: 449811-01-2

Cat. No.: S548783

[Get Quote](#)

The following table summarizes the key experimental data on the antiviral activity of **Pamapimod** (PAM), both alone and in combination with Pioglitazone (Pio), against various SARS-CoV-2 variants from in vitro studies [1] [2].

Variant Tested	PAM IC ₅₀ (nM)	PAM IC ₉₀ (µM)	Pio IC ₅₀ (nM)	Pio IC ₉₀ (µM)	Combination Effect	Reported Cell Lines
Wuhan (wild type)	~100 - 250	~2 - 3	~800	~10	Synergistic	Vero, A549-ACE2/TMPRSS2, Caco-2, Calu-3
Alpha (B.1.1.7)	Similar potency to Wuhan type	Similar potency to Wuhan type	Not specified	Not specified	Synergistic	Information from text
Beta (B.1.351)	Similar potency to Wuhan type	Similar potency to Wuhan type	Not specified	Not specified	Synergistic	Information from text
Gamma (P.1)	Similar potency	Similar potency	Not specified	Not specified	Synergistic	Information from text

Variant Tested	PAM IC ₅₀ (nM)	PAM IC ₉₀ (μM)	Pio IC ₅₀ (nM)	Pio IC ₉₀ (μM)	Combination Effect	Reported Cell Lines
	to Wuhan type	to Wuhan type				
Delta (B.1.617.2)	Similar potency to Wuhan type	Similar potency to Wuhan type	Not specified	Not specified	Synergistic	Information from text
Omicron (B.1.1.529)	Similar potency to Wuhan type	Similar potency to Wuhan type	Not specified	Not specified	Synergistic	Information from text

> **Important Note:** The IC₅₀ (half-maximal inhibitory concentration) and IC₉₀ (90% inhibitory concentration) values are measures of drug potency. Lower values indicate a more potent drug. The data above is derived from cell-based experiments, and efficacy in humans may differ.

The core finding is that **Pamapimod**, a p38 Mitogen-Activated Protein Kinase alpha (p38 MAPKα) inhibitor, demonstrated **consistent in vitro potency across all major Variants of Concern (VoCs)**, from Alpha to Omicron [1] [2]. This broad-spectrum activity is attributed to its mechanism of action: it targets a host cell signaling pathway (p38 MAPK) that is crucial for viral replication, rather than the mutation-prone virus itself [1] [2].

Detailed Experimental Protocols


The key conclusions are supported by the following standardized experimental methods [1] [2]:

- **Cell Lines:** The study used multiple cell lines to model infection, including Vero (monkey kidney), Caco-2 (human colon carcinoma), and, most importantly, **A549-ACE2/TMPRSS2+** and **Calu-3** cells, which are human lung-derived and express proteins (ACE2 and TMPRSS2) critical for SARS-CoV-2 entry, making them a relevant model for human lung infection.
- **Infection and Treatment:** Cells were infected with SARS-CoV-2 at a low multiplicity of infection (MOI of 2×10^{-2}). One hour post-infection, the virus inoculum was removed, and cells were treated with various concentrations of the drugs.

- **Viral Replication Measurement:**
 - **Primary Method:** At 3 days post-infection (dpi), virions in the cell culture supernatant were purified and viral production was quantified using **quantitative RT-PCR (qRT-PCR)**.
 - **Secondary Confirmation:** In some experiments, infected cells were fixed and stained with a **SARS-CoV-2 nucleoprotein (NP)-specific antibody** to visualize and quantify infection levels directly within the cells.
- **Viability Assay:** To ensure that the antiviral effect was not due to general cell death, uninfected cells were treated with the same drug concentrations, and cell viability was assessed using a **water-soluble tetrazolium salt (WST)-1 assay**. The antiviral concentrations were found to be non-cytotoxic.
- **Synergy Assessment:** The synergistic effect of the **Pamapimod** and Pioglitazone combination was determined by applying both compounds together over a range of concentrations and analyzing the data using the **Berenbaum combination index method**.

Proposed Signaling Pathway and Mechanism

The antiviral effect of the **Pamapimod** and Pioglitazone combination is linked to their interaction with key host cell pathways. The diagram below illustrates this proposed mechanism.



[Click to download full resolution via product page](#)

Comparison with Other Antiviral Strategies

While a direct, quantitative comparison with all alternatives is not available in the search results, the table below positions **Pamapimod**-Pioglitazone within the broader antiviral landscape based on its described mechanism [1] [2] [3].

Antiviral Strategy	Target	Key Advantage	Potential Limitation
Pamapimod + Pioglitazone	Host p38 MAPK & PPARγ pathways	Broad efficacy across all variants; low risk of viral resistance.	Phase II clinical stage; host-targeted drugs may have side effects [1] [2].

Antiviral Strategy	Target	Key Advantage	Potential Limitation
Paxlovid (Nirmatrelvir)	Viral Main Protease (Mpro)	Proven clinical efficacy; oral administration.	Potential for drug-drug interactions (with ritonavir); emerging resistant variants [1] [3].
Molnupiravir	Viral RNA-dependent RNA Polymerase	Oral administration.	Mutagenic mechanism; not approved in all regions [1].
PLpro Inhibitors (e.g., Jun12682)	Viral Papain-Like Protease (PLpro)	Different viral target; effective against nirmatrelvir-resistant strains in mice [3].	Preclinical stage; efficacy and safety in humans unknown [3].
Vaccines	Spike Protein	Highly effective against severe disease.	Reduced effectiveness against infection by some variants [4] [5] [6].

Current Status and Information Gaps

The combination of **Pamapimod** and Pioglitazone has advanced to clinical testing. An update mentions that an **ongoing Phase II clinical study** (the KINETIC trial) is evaluating this combination in non-critically ill COVID-19 inpatients [1] [7]. This trial will provide crucial data on the treatment's efficacy and safety in humans.

However, as of this writing, the search results I obtained do not contain the final results from this Phase II trial. For researchers seeking the most current and comprehensive comparison, the following actions are recommended:

- **Check Clinical Trial Registries:** Search for "KINETIC trial **pamapimod**" or the identifier **NCT05007635** on platforms like ClinicalTrials.gov for the latest status and potential results.
- **Monitor Scientific Journals:** Look for recent publications in major scientific journals detailing the Phase II clinical outcomes.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Synergistic Antiviral Activity of Pamapimod and ... [mdpi.com]
2. Synergistic Antiviral Activity of Pamapimod and Pioglitazone ... [pmc.ncbi.nlm.nih.gov]
3. Design of a SARS-CoV-2 papain-like protease inhibitor with ... [pmc.ncbi.nlm.nih.gov]
4. Effectiveness of COVID-19 Vaccines against Delta Variant ... [pmc.ncbi.nlm.nih.gov]
5. Elevated risk of infection with SARS-CoV-2 Beta, Gamma ... [pmc.ncbi.nlm.nih.gov]
6. SARS-CoV-2 Omicron variants: burden of disease, impact ... [pubmed.ncbi.nlm.nih.gov]
7. The KINETIC phase 2 randomized controlled trial of oral ... [sciencedirect.com]

To cite this document: Smolecule. [Pamapimod Antiviral Efficacy Across SARS-CoV-2 Variants]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b548783#pamapimod-antiviral-efficacy-across-sars-cov-2-variants>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com